Cas no 1339933-06-0 (2-methoxyethyl 2-chloropyridine-4-carboxylate)

2-Methoxyethyl 2-chloropyridine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive 2-chloropyridine core and ester functionality. The methoxyethyl ester group enhances solubility in polar organic solvents, facilitating its use in coupling reactions and nucleophilic substitutions. This compound is commonly employed in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for derivatization. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents allows for selective functionalization, enabling precise modifications in target molecule synthesis.
2-methoxyethyl 2-chloropyridine-4-carboxylate structure
1339933-06-0 structure
Product Name:2-methoxyethyl 2-chloropyridine-4-carboxylate
CAS No:1339933-06-0
MF:C9H10ClNO3
MW:215.633601665497
CID:4589579
PubChem ID:60704526
Update Time:2025-05-25

2-methoxyethyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-chloro-, 2-methoxyethyl ester
    • 2-methoxyethyl 2-chloropyridine-4-carboxylate
    • Inchi: 1S/C9H10ClNO3/c1-13-4-5-14-9(12)7-2-3-11-8(10)6-7/h2-3,6H,4-5H2,1H3
    • InChI Key: PEBWBIQCQNCUGE-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=CC(C(OCCOC)=O)=C1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 282.5±25.0 °C at 760 mmHg
  • Flash Point: 124.6±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-methoxyethyl 2-chloropyridine-4-carboxylate Security Information

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Additional information on 2-methoxyethyl 2-chloropyridine-4-carboxylate

2-Methoxyethyl 2-Chloropyridine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1339933-06-0, commonly referred to as 2-methoxyethyl 2-chloropyridine-4-carboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The long-tail keyword for this compound, such as "2-chloropyridine derivative," highlights its position within the broader class of pyridine derivatives.

Recent studies have demonstrated that 2-methoxyethyl 2-chloropyridine-4-carboxylate exhibits promising activity in the realm of agrochemicals. Researchers have explored its potential as a fungicide, leveraging its ability to inhibit fungal growth without causing harm to plants. This finding aligns with the growing demand for sustainable agricultural solutions, making it a subject of interest for both academia and industry.

The molecular structure of 2-methoxyethyl 2-chloropyridine-4-carboxylate is characterized by a pyridine ring substituted with a chlorine atom at position 2 and a methoxyethyl ester group at position 4. This configuration contributes to its stability and reactivity. The long-tail keyword "pyridine derivative with ester functionality" underscores its role in synthetic chemistry, where it serves as an intermediate in the synthesis of more complex molecules.

In terms of synthesis, 2-methoxyethyl 2-chloropyridine-4-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and esterification reactions. These methods have been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production. The long-tail keyword "efficient synthesis of pyridine esters" reflects the ongoing efforts to improve synthetic routes for such compounds.

Moreover, the compound has shown potential in pharmaceutical applications. Its ability to act as a prodrug or drug delivery agent has been explored in preclinical studies. The long-tail keyword "pyridine-based drug delivery systems" highlights its role in innovative drug design strategies aimed at improving bioavailability and targeting specific tissues.

From an environmental perspective, understanding the degradation pathways of 2-methoxyethyl 2-chloropyridine-4-carboxylate is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various conditions, providing insights into its persistence in different ecosystems. This knowledge is essential for regulatory agencies when evaluating its safety and suitability for commercial use.

In conclusion, 2-methoxyethyl 2-chloropyridine-4-carboxylate (CAS No. 1339933-06-0) stands out as a versatile compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable asset in both academic research and industrial development.

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